Cas no 2580254-71-1 (3-{(benzyloxy)carbonylamino}-1H-pyrazolo3,4-bpyridine-5-carboxylic acid)

• Product Name: 3-{(benzyloxy)carbonylamino}-1H-pyrazolo3,4-bpyridine-5-carboxylic acid
• CAS No: 2580254-71-1
• MF: C₁₅H₁₂N₄O₄
• MW: 312.28018283844
• CID: 5662788
• PubChem ID: 165893095
• Update Time: 2025-11-04

3-{(benzyloxy)carbonylamino}-1H-pyrazolo3,4-bpyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{[(benzyloxy)carbonyl]amino}-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid
• 2580254-71-1
• EN300-27724812
• 3-{(benzyloxy)carbonylamino}-1H-pyrazolo3,4-bpyridine-5-carboxylic acid

• Inchi： 1S/C15H12N4O4/c20-14(21)10-6-11-12(16-7-10)18-19-13(11)17-15(22)23-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,20,21)(H2,16,17,18,19,22)
• InChI Key： DJDSSUSRZQDRSO-UHFFFAOYSA-N
• SMILES： O(C(NC1=C2C=C(C(=O)O)C=NC2=NN1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 312.08585488g/mol
• Monoisotopic Mass: 312.08585488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 117Ų

Additional information on 3-{(benzyloxy)carbonylamino}-1H-pyrazolo3,4-bpyridine-5-carboxylic acid

Comprehensive Overview of 3-{(benzyloxy)carbonylamino}-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid (CAS No. 2580254-71-1)

The compound 3-{(benzyloxy)carbonylamino}-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid (CAS No. 2580254-71-1) is a highly specialized heterocyclic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a pyrazolo[3,4-b]pyridine core, makes it a valuable intermediate for drug discovery, particularly in the development of kinase inhibitors and other targeted therapies. Researchers are increasingly interested in this compound due to its versatility in medicinal chemistry and its role in addressing unmet medical needs.

In recent years, the demand for novel heterocyclic compounds has surged, driven by advancements in precision medicine and the need for more effective treatments for diseases such as cancer and autoimmune disorders. The benzyloxycarbonyl (Cbz) protecting group in this molecule enhances its stability and reactivity, making it a preferred choice for synthetic applications. This aligns with the growing trend of using protecting groups to optimize drug synthesis, a topic frequently searched in academic and industrial circles.

From a structural perspective, the pyrazolo[3,4-b]pyridine scaffold is a privileged motif in drug design, often associated with high binding affinity and selectivity. The presence of the carboxylic acid functionality further expands its utility, enabling conjugation with other pharmacophores or biomolecules. This feature is particularly relevant in the context of prodrug development and bioconjugation, areas that have gained traction due to their potential to improve drug delivery and efficacy.

The synthesis and characterization of 3-{(benzyloxy)carbonylamino}-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid involve sophisticated techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and consistency, which are critical for reproducible research outcomes. As the pharmaceutical industry emphasizes quality by design (QbD) principles, the rigorous analysis of intermediates like this compound becomes even more essential.

Another area of interest is the compound's potential role in fragment-based drug discovery (FBDD). Fragment-based approaches are gaining popularity as they allow for the efficient exploration of chemical space and the identification of lead compounds with optimized properties. The pyrazolo[3,4-b]pyridine core, combined with its functional groups, makes this molecule a promising candidate for fragment libraries aimed at targeting challenging biological pathways.

Environmental and regulatory considerations also play a role in the compound's application. With increasing scrutiny on green chemistry and sustainable practices, researchers are exploring eco-friendly synthetic routes for derivatives of 3-{(benzyloxy)carbonylamino}-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid. This aligns with broader industry trends toward reducing waste and minimizing the use of hazardous reagents, a topic frequently discussed in scientific forums and publications.

In summary, 3-{(benzyloxy)carbonylamino}-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid (CAS No. 2580254-71-1) represents a versatile and valuable building block in modern drug discovery. Its structural features, synthetic accessibility, and potential applications in targeted therapies make it a compound of significant interest to researchers and pharmaceutical developers. As the field continues to evolve, this molecule is likely to play a pivotal role in addressing some of the most pressing challenges in medicinal chemistry and beyond.